Cas no 402933-49-7 (1,4-BENZOXAZEPINE, 2,3,4,5-TETRAHYDRO-8-METHOXY-)

• Product Name: 1,4-BENZOXAZEPINE, 2,3,4,5-TETRAHYDRO-8-METHOXY-
• CAS No: 402933-49-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 3193753
• PubChem ID: 53212899
• Update Time: 2025-10-29

1,4-BENZOXAZEPINE, 2,3,4,5-TETRAHYDRO-8-METHOXY- Chemical and Physical Properties

Names and Identifiers

• 1,4-BENZOXAZEPINE, 2,3,4,5-TETRAHYDRO-8-METHOXY-
• 8-Methoxy-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine
• AKOS006334475
• CS-0303279
• 8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine
• 8-Methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine
• BS-9739
• SCHEMBL6833691
• CRA93349
• EN300-192577
• 402933-49-7

• Inchi： 1S/C10H13NO2/c1-12-9-3-2-8-7-11-4-5-13-10(8)6-9/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： YCWLGZVKXHEITQ-UHFFFAOYSA-N
• SMILES： O1CCNCC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Additional information on 1,4-BENZOXAZEPINE, 2,3,4,5-TETRAHYDRO-8-METHOXY-

Introduction to 1,4-BENZOXAZEPINE, 2,3,4,5-TETRAHYDRO-8-METHOXY- (CAS No. 402933-49-7)

The compound 1,4-BENZOXAZEPINE, 2,3,4,5-TETRAHYDRO-8-METHOXY-, identified by its CAS number 402933-49-7, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This benzoxazepine derivative has garnered attention due to its unique structural properties and potential biological activities. The presence of a tetrahydropyridine ring and a methoxy substituent at the 8-position contributes to its distinct chemical profile, making it a subject of interest for further exploration in drug discovery.

Benzoxazepines are a class of heterocyclic compounds that combine the structural elements of benzene, oxygen, and azepine. These compounds have been studied extensively for their pharmacological properties, particularly in the context of central nervous system (CNS) disorders. The substitution pattern in 1,4-BENZOXAZEPINE, 2,3,4,5-TETRAHYDRO-8-METHOXY- influences its interactions with biological targets, potentially modulating neurotransmitter systems involved in pain perception, anxiety, and cognition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Studies suggest that the methoxy group at the 8-position may enhance solubility and metabolic stability, while the tetrahydropyridine moiety could contribute to receptor binding specificity. These features make 1,4-BENZOXAZEPINE, 2,3,4,5-TETRAHYDRO-8-METHOXY- a promising candidate for further investigation in the development of novel therapeutic agents.

In vitro studies have begun to elucidate the pharmacological profile of this derivative. Initial experiments indicate that it may exhibit anxiolytic and sedative effects by interacting with serotonin receptors. The tetrahydropyridine ring is known to be a common pharmacophore in CNS-active compounds, suggesting that this molecule could have similar effects to other benzoxazepine derivatives. However, detailed pharmacokinetic studies are necessary to understand its absorption, distribution, metabolism, and excretion (ADME) properties.

The synthesis of 1,4-BENZOXAZEPINE, 2,3,4,5-TETRAHYDRO-8-METHOXY- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and selective functional group transformations are crucial in constructing the desired tetrahydropyridine scaffold. The introduction of the methoxy group at the 8-position is achieved through nucleophilic aromatic substitution or direct methylation reactions.

One of the key challenges in working with this compound is ensuring its stability under various storage conditions. Factors such as temperature fluctuations and light exposure can impact its chemical integrity. Therefore， researchers have focused on developing appropriate storage protocols to maintain efficacy during long-term investigations or commercial production.

As research progresses， collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for 1，4-BENZOXAZEPINE， 2，3，4，5-TETRAHYDRO-8-METHOXY-。 Preclinical trials will be essential in evaluating its safety profile and therapeutic potential before human clinical trials can commence. The integration of high-throughput screening technologies will further streamline the process of identifying novel analogs with improved pharmacological properties.

The environmental impact of synthesizing and handling this compound is also a consideration for researchers。 Sustainable practices are being adopted to minimize waste generation and reduce energy consumption during production processes。 Green chemistry principles are being applied to develop more efficient synthetic routes that align with global efforts toward environmental stewardship。

In conclusion， 1，4-BENZOXAZEPINE， 2，3，4，5-TETRAHYDRO-8-METHOXY- (CAS No. 402933-49-7) represents a fascinating area of research within pharmaceutical chemistry。 Its unique structural features and potential biological activities make it a valuable compound for further exploration。 As scientific understanding advances， this molecule holds promise for contributing to the development of innovative treatments for various neurological disorders。